octahydro-1H-quinolizine-3-carboxylic acid hydrochloride
Overview
Description
Octahydro-1H-quinolizine-3-carboxylic acid hydrochloride (OHQC-HCl) is an organic compound that has been studied for its potential applications in scientific research. It is a crystalline solid that is soluble in both water and organic solvents. OHQC-HCl has been studied for its ability to interact with proteins, enzymes, and other molecules in a variety of biochemical and physiological processes.
Scientific Research Applications
Octahydro-1H-quinolizine-3-carboxylic acid hydrochloride has been studied for its potential applications in scientific research. It has been used to study the interactions between proteins, enzymes, and other molecules. It has also been used to study the biochemical and physiological effects of various substances. Additionally, octahydro-1H-quinolizine-3-carboxylic acid hydrochloride has been used to study the effects of drug treatments on various biological systems.
Mechanism of Action
Octahydro-1H-quinolizine-3-carboxylic acid hydrochloride is believed to interact with proteins, enzymes, and other molecules in a variety of ways. It is believed to bind to specific sites on the target molecules and alter their structure and/or function. Additionally, octahydro-1H-quinolizine-3-carboxylic acid hydrochloride is believed to interact with the active sites of enzymes and inhibit their activity.
Biochemical and Physiological Effects
octahydro-1H-quinolizine-3-carboxylic acid hydrochloride has been studied for its biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of certain enzymes, alter the structure of proteins, and affect the expression of certain genes. Additionally, octahydro-1H-quinolizine-3-carboxylic acid hydrochloride has been shown to affect the metabolism of various substances in the body.
Advantages and Limitations for Laboratory Experiments
octahydro-1H-quinolizine-3-carboxylic acid hydrochloride is a useful tool for studying the interactions between proteins, enzymes, and other molecules. It has the advantage of being relatively easy to synthesize and purify, and it has a relatively high solubility in both water and organic solvents. However, octahydro-1H-quinolizine-3-carboxylic acid hydrochloride has the disadvantage of being relatively expensive and difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for octahydro-1H-quinolizine-3-carboxylic acid hydrochloride research. These include further studies of its biochemical and physiological effects, as well as its potential applications in drug discovery and development. Additionally, octahydro-1H-quinolizine-3-carboxylic acid hydrochloride could be used to study the interactions between proteins and other molecules, as well as the effects of drug treatments on various biological systems. Finally, octahydro-1H-quinolizine-3-carboxylic acid hydrochloride could be used to study the effects of environmental stressors on various biological systems.
Synthesis Methods
Octahydro-1H-quinolizine-3-carboxylic acid hydrochloride is synthesized via a two-step process. The first step involves the reaction of 1-hydroxy-2-methyl-3-quinolone with hydrochloric acid. This reaction produces octahydro-1H-quinolizine-3-carboxylic acid hydrochloride as well as a variety of other byproducts. The second step involves the purification of octahydro-1H-quinolizine-3-carboxylic acid hydrochloride from the reaction mixture. This is usually done by recrystallization or liquid-liquid extraction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for octahydro-1H-quinolizine-3-carboxylic acid hydrochloride involves the reduction of quinoline to octahydroquinoline, followed by carboxylation and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "Quinoline", "Sodium borohydride", "Carbon dioxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of quinoline to octahydroquinoline using sodium borohydride in ethanol", "Step 2: Carboxylation of octahydroquinoline with carbon dioxide in the presence of a catalyst", "Step 3: Hydrolysis of the resulting carboxylic acid ester to yield octahydro-1H-quinolizine-3-carboxylic acid", "Step 4: Formation of the hydrochloride salt by reacting the carboxylic acid with hydrochloric acid in water" ] } | |
CAS RN |
2768327-10-0 |
Product Name |
octahydro-1H-quinolizine-3-carboxylic acid hydrochloride |
Molecular Formula |
C10H18ClNO2 |
Molecular Weight |
219.7 |
Purity |
95 |
Origin of Product |
United States |
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